Cas no 595599-01-2 (Benzoic acid, 4-[[(2,3-dimethylphenoxy)acetyl]amino]-, [[3-[(2-benzoxazolylthio)methyl]-4-methoxyphenyl]methylene]hydrazide (9CI))

• Product name: Benzoic acid, 4-[[(2,3-dimethylphenoxy)acetyl]amino]-, [[3-[(2-benzoxazolylthio)methyl]-4-methoxyphenyl]methylene]hydrazide (9CI)
• CAS No: 595599-01-2
• MF: C₃₃H₃₀N₄O₅S
• MW: 594.680106639862
• CID: 950335
• PubChem ID: 45076143

Benzoic acid, 4-[[(2,3-dimethylphenoxy)acetyl]amino]-, [[3-[(2-benzoxazolylthio)methyl]-4-methoxyphenyl]methylene]hydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2,3-dimethylphenoxy)acetyl]amino]-, [[3-[(2-benzoxazolylthio)methyl]-4-methoxyphenyl]methylene]hydrazide (9CI)
• N-(4-{[(2Z)-2-{3-[(1,3-Benzoxazol-2-ylsulfanyl)methyl]-4-methoxybenzylidene}hydrazino]carbonyl}phenyl)-2-(2,3-dimethylphenoxy)acetamide
• 595599-01-2

• Inchi： InChI=1S/C33H30N4O5S/c1-21-7-6-10-28(22(21)2)41-19-31(38)35-26-14-12-24(13-15-26)32(39)37-34-18-23-11-16-29(40-3)25(17-23)20-43-33-36-27-8-4-5-9-30(27)42-33/h4-18H,19-20H2,1-3H3,(H,35,38)(H,37,39)/b34-18-
• InChI Key： GBAVJIMSEMGDDM-HQDYHJHZSA-N
• SMILES： CC1=C(C(=CC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NN=CC3=CC(=C(C=C3)OC)CSC4=NC5=CC=CC=C5O4)C

Computed Properties

• Exact Mass: 594.194
• Monoisotopic Mass: 594.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 140A^2